Cas no 586964-38-7 (Benzyl [5-hydroxy-4-(methylamino)pentyl]carbamate)

• Product Name: Benzyl [5-hydroxy-4-(methylamino)pentyl]carbamate
• CAS No: 586964-38-7
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 2833716
• PubChem ID: 71363814
• Update Time: 2025-04-21

Benzyl [5-hydroxy-4-(methylamino)pentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl [5-hydroxy-4-(methylamino)pentyl]carbamate
• DTXSID60787320
• 586964-38-7

• Inchi： 1S/C14H22N2O3/c1-15-13(10-17)8-5-9-16-14(18)19-11-12-6-3-2-4-7-12/h2-4,6-7,13,15,17H,5,8-11H2,1H3,(H,16,18)
• InChI Key： POZGJRSEKUJRPB-UHFFFAOYSA-N
• SMILES： OCC(CCCNC(=O)OCC1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 266.16304257Da
• Monoisotopic Mass: 266.16304257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.6Ų